![molecular formula C9H9NO4 B102865 2-Hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one CAS No. 17359-53-4](/img/structure/B102865.png)
2-Hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one
Overview
Description
“2-Hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one” is a type of organic compound known as O-glycosyl compounds. These are glycosides in which a sugar group is bonded through one carbon to another group via an O-glycosidic bond .
Synthesis Analysis
The synthesis of such compounds has been a topic of interest for synthetic chemists. An enantioselective synthesis of similar benzothiazines has been developed by Harmata and Hong who have formulated transformations of these compounds designed to target chiral, non-racemic building blocks as well as natural products .Molecular Structure Analysis
The molecular formula of “this compound” is C14H12O3 . It is a solid under standard conditions .Physical And Chemical Properties Analysis
“this compound” is a solid at 20 degrees Celsius . It should be stored under inert gas as it is air sensitive . The compound is insoluble in water .Scientific Research Applications
Allelochemical Properties and Agronomic Utility
Compounds with a 2H-1,4-benzoxazin-3(4H)-one structure, including 2-Hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one, have been isolated from plants in the Poaceae family. They demonstrate significant biological properties such as phytotoxic, antimicrobial, antifeedant, antifungal, and insecticidal effects. These compounds, along with their related derivatives, are of high interest for their potential agronomic utility, particularly in the development of natural herbicide models and as part of plant defense mechanisms (Macias et al., 2006).
Ecological Role and Bioactivity
Benzoxazinones, such as this compound, play a critical role in chemical defense mechanisms in plants. They have been studied for their phytotoxic, antifungal, antimicrobial, and antifeedant effects. Their degradation products also contribute to their ecological behavior, influencing plant interactions with the environment and other organisms (Macias et al., 2009).
Pharmaceutical Development
The structure of benzoxazinones, including this compound, lends itself to the development of pharmaceuticals. Their versatility, chemical simplicity, and accessibility make them promising sources for bioactive compounds of natural origin. This includes their potential use in developing antimicrobial agents (Ozden et al., 2000).
Analytical and Environmental Studies
Analytical methodologies for benzoxazinones have been developed, including electrospray time-of-flight mass spectrometry for complex fragmentation patterns. These methods are crucial for studying the environmental impact of benzoxazinones, their toxicity, and degradation kinetics, providing insight into their behavior in various ecological systems (Bonnington et al., 2003).
Plant-Insect Interactions
Benzoxazinoids, including this compound, are crucial in plant-insect interactions. They serve as chemical barriers against herbivores and are involved in plant defense mechanisms. Understanding their role after an attack, their mode of action, and potential detoxification by insects is vital in the study of ecological interactions and agricultural pest management (Glauser et al., 2011).
properties
IUPAC Name |
2-hydroxy-7-methoxy-4H-1,4-benzoxazin-3-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO4/c1-13-5-2-3-6-7(4-5)14-9(12)8(11)10-6/h2-4,9,12H,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDEPTLCFICMYLH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)NC(=O)C(O2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30938408 | |
Record name | 7-Methoxy-2H-1,4-benzoxazine-2,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30938408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 2-Hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0038055 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
17359-53-4 | |
Record name | 2-Hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=17359-53-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Hydroxy-7-methoxy-2H-1,4-benzoxazin-3-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017359534 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 7-Methoxy-2H-1,4-benzoxazine-2,3-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30938408 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0038055 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
198 - 199.5 °C | |
Record name | 2-Hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0038055 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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